molecular formula C12H13ClO2 B8642568 Benzoyl chloride, 4-(2,2-dimethyl-1-oxopropyl)- CAS No. 139681-39-3

Benzoyl chloride, 4-(2,2-dimethyl-1-oxopropyl)-

Cat. No.: B8642568
CAS No.: 139681-39-3
M. Wt: 224.68 g/mol
InChI Key: XQIWRUXPIFGECB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzoyl chloride, 4-(2,2-dimethyl-1-oxopropyl)- is a useful research compound. Its molecular formula is C12H13ClO2 and its molecular weight is 224.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzoyl chloride, 4-(2,2-dimethyl-1-oxopropyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzoyl chloride, 4-(2,2-dimethyl-1-oxopropyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

139681-39-3

Molecular Formula

C12H13ClO2

Molecular Weight

224.68 g/mol

IUPAC Name

4-(2,2-dimethylpropanoyl)benzoyl chloride

InChI

InChI=1S/C12H13ClO2/c1-12(2,3)10(14)8-4-6-9(7-5-8)11(13)15/h4-7H,1-3H3

InChI Key

XQIWRUXPIFGECB-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(=O)C1=CC=C(C=C1)C(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 150.0 g (0.725 mol) of 4-(2,2-dimethyl-1-oxopropyl)-benzoic acid and 0.3 ml of dimethylformamide are added with stirring at 22° C. to 30° C. to 180 ml (2.47 mol) of thionyl chloride over a period of 60 minutes. The resulting solution is heated to an internal temperature of 85° to 90° C., and maintained at this temperature for 15 minutes. The solution is allowed to cool to 50° C. to remove as much thionyl chloride as possible by vacuum distillation (20-30 torr) at an internal temperature of 45° to 55° C. Distillation is discontinued when the internal temperature reaches 55° C and 95 ml of dry toluene are added. The distillation is continued under vacuum at an internal temperature of 45° to 55° C. and again discontinued when the internal temperature reaches 55° C. at 20-30 torr. After allowing the residue to cool to 25° C. and diluting it with 950 ml of dry toluene, the solution is set aside for use below.
Quantity
150 g
Type
reactant
Reaction Step One
Quantity
0.3 mL
Type
solvent
Reaction Step One
Quantity
180 mL
Type
reactant
Reaction Step Two

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